Cas no 135207-29-3 (3-(Chloromethyl)imidazo[1,2-b]pyridazine)

• Product Name: 3-(Chloromethyl)imidazo[1,2-b]pyridazine
• CAS No: 135207-29-3
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 5895036
• PubChem ID: 129981161
• Update Time: 2025-10-28

3-(Chloromethyl)imidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)imidazo[1,2-b]pyridazine
• 135207-29-3
• EN300-7434793
• 3-(Chloromethyl)imidazo[1,2-b]pyridazine

• Inchi： 1S/C7H6ClN3/c8-4-6-5-9-7-2-1-3-10-11(6)7/h1-3,5H,4H2
• InChI Key： BMAQYBQINBAAFP-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C2C=CC=NN12

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-(Chloromethyl)imidazo[1,2-b]pyridazine

Introduction to 3-(Chloromethyl)Imidazo[1,2-b]Pyridazine (CAS No. 135207-29-3)

3-(Chloromethyl)Imidazo[1,2-b]Pyridazine, also known by its CAS registry number CAS No. 135207-29-3, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazo pyridazines, which are known for their unique electronic properties and structural versatility. The presence of a chloromethyl group at the third position of the imidazo[1,2-b]pyridazine ring introduces additional functional diversity, making it a valuable substrate for further chemical modifications and applications.

The synthesis of 3-(Chloromethyl)Imidazo[1,2-b]Pyridazine typically involves multi-step reactions, often starting from readily available precursors such as pyridazine derivatives. The chloromethylation step is a critical part of the synthesis process, where the introduction of the chloromethyl group is achieved through nucleophilic substitution or other suitable methodologies. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound.

In terms of physical properties, 3-(Chloromethyl)Imidazo[1,2-b]Pyridazine exhibits a melting point of approximately 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide is moderate, making it suitable for various solution-based reactions. The compound's UV-Vis spectrum shows strong absorption bands in the visible region, indicating its potential application in optoelectronic materials.

The chemical structure of CAS No. 135207-29-3 consists of an imidazo[1,2-b]pyridazine core with a chloromethyl substituent. This structure allows for multiple sites of reactivity, particularly at the nitrogen atoms within the aromatic rings and the electrophilic chloromethyl group. These reactive sites make the compound an excellent candidate for further functionalization, such as alkylation, acylation, or coupling reactions.

Recent studies have highlighted the potential of 3-(Chloromethyl)Imidazo[1,2-b]Pyridazine in drug discovery and development. Its unique electronic properties and structural flexibility make it a promising lead compound for designing bioactive molecules targeting various therapeutic areas. For instance, researchers have explored its derivatives as potential inhibitors of kinases and other enzyme targets involved in cancer and inflammatory diseases.

In addition to its pharmaceutical applications, CAS No. 135207-29-3 has shown promise in materials science. Its aromaticity and conjugated system make it a suitable candidate for use in organic semiconductors and light-emitting materials. Recent advancements in thin-film transistor (TFT) technology have incorporated derivatives of this compound to enhance device performance and stability.

The environmental impact and safety profile of 3-(Chloromethyl)Imidazo[1,2-b]Pyridazine are currently under investigation to ensure its sustainable use in industrial applications. Preliminary toxicity studies indicate low acute toxicity; however, long-term effects on ecosystems require further research.

In conclusion, 3-(Chloromethyl)Imidazo[1,2-b]Pyridazine (CAS No. 135207-29-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and functional diversity continue to attract significant research interest, driving innovations in drug development and materials science.